Cas no 1352994-67-2 (Inpyrfluxam)

• Product Name: Inpyrfluxam
• CAS No: 1352994-67-2
• MF: C₁₈H₂₁F₂N₃O
• MW: 333.37565112114
• CID: 4879372
• Update Time: 2025-10-16

Inpyrfluxam Chemical and Physical Properties

Names and Identifiers

• Inpyrfluxam
• 3-(difluoromethyl)-1-methyl-N-[(3R)-1,1,3-trimethyl-2,3-dihydroinden-4-yl]pyrazole-4-carboxamide
• inpyrfluxame
• Indiflin
• 3-(Difluoromethyl)-N-((3R)-2,3-dihydro-1,1,3-trimethyl-1H-inden-4-yl)-1-methyl-1H-pyrazole-4-carboxamide
• 3-(difluoromethyl)-N-[(3R)-2,3-dihydro-1,1,3-trimethyl-1H-inden-4-yl]-1-methyl-1H-pyrazole-4-carboxamide
• Inpyrfluxam [ISO]
• (R)-(-)-N-(1,1,3-trimethylindan-4-yl)-1-methyl-3-difluoromethylpyrazole-4-carboxamid

• Inchi： 1S/C18H21F2N3O/c1-10-8-18(2,3)12-6-5-7-13(14(10)12)21-17(24)11-9-23(4)22-15(11)16(19)20/h5-7,9-10,16H,8H2,1-4H3,(H,21,24)/t10-/m1/s1
• InChI Key： YTCIYOXHHQLDEI-SNVBAGLBSA-N
• SMILES： FC(C1C(=CN(C)N=1)C(NC1=CC=CC2=C1[C@H](C)CC2(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 485
• XLogP3: 3.8
• Topological Polar Surface Area: 46.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on Inpyrfluxam

Inpyrfluxam (CAS No. 1352994-67-2): A Novel Fungicide for Crop Protection

Inpyrfluxam (CAS No. 1352994-67-2) is a groundbreaking fungicide that has garnered significant attention in the agricultural and chemical industries due to its exceptional efficacy and broad-spectrum activity against various fungal pathogens. This compound, developed through rigorous research and development, represents a significant advancement in crop protection technology. In this article, we will delve into the chemical properties, mode of action, and recent research findings related to Inpyrfluxam.

Chemical Properties and Structure

Inpyrfluxam is a member of the pyridinylmethylaminopyrimidine class of compounds. Its molecular formula is C₁₈H₁₈N₄O₃, and it has a molecular weight of 338.36 g/mol. The compound features a unique structural arrangement that contributes to its high affinity for fungal targets. The presence of the pyrimidine and pyridine rings, along with the amino and hydroxyl groups, endows Inpyrfluxam with excellent solubility and stability in various environmental conditions.

Mode of Action

The mode of action of Inpyrfluxam is centered on its ability to inhibit the respiratory chain in fungi, specifically at the level of complex III (cytochrome bc1). By disrupting this critical process, Inpyrfluxam effectively prevents the production of ATP, leading to the death of fungal cells. This mechanism of action is distinct from that of many traditional fungicides, which often target other components of the fungal cell, such as cell wall synthesis or membrane integrity.

The selectivity of Inpyrfluxam for fungal targets over plant cells is attributed to its high affinity for the cytochrome bc1 complex in fungi compared to that in plants. This selectivity ensures that the compound can be used safely on crops without causing phytotoxicity or other adverse effects on plant growth.

Efficacy Against Fungal Pathogens

Inpyrfluxam has demonstrated remarkable efficacy against a wide range of fungal pathogens that affect crops. Studies have shown that it is highly effective against diseases such as gray mold (), powdery mildew (), and downy mildew (). These diseases are major threats to crop yields and quality, causing significant economic losses for farmers worldwide.

A recent study published in the Journal of Agricultural and Food Chemistry highlighted the superior performance of Inpyrfluxam compared to existing fungicides in controlling gray mold on grapes. The study found that Inpyrfluxam provided longer-lasting protection and reduced disease incidence by up to 90% compared to conventional treatments.

Safety and Environmental Impact

The safety profile of Inpyrfluxam is another key factor contributing to its popularity among agronomists and farmers. Extensive toxicological studies have shown that it has low mammalian toxicity and minimal environmental impact when used according to recommended guidelines. The compound degrades rapidly in soil and water, reducing the risk of long-term environmental contamination.

To further ensure its safety, regulatory authorities such as the European Food Safety Authority (EFSA) and the United States Environmental Protection Agency (EPA) have conducted thorough evaluations of Inpyrfluxam. These evaluations have confirmed its suitability for use in agricultural applications, subject to adherence to label instructions and best management practices.

Application Methods and Best Practices

Inpyrfluxam can be applied using various methods, including foliar sprays, seed treatments, and soil applications. The choice of application method depends on the specific crop and disease being targeted. For optimal results, it is recommended to apply Inpyrfluxam at the early stages of disease development when symptoms are first observed.

To prevent resistance development in fungal populations, it is crucial to rotate fungicides with different modes of action. Integrating Inpyrfluxam strong> into a comprehensive integrated pest management (IPM) program can help ensure long-term efficacy while minimizing environmental impact.

Future Research Directions strong> p > < p >Despite its current success, ongoing research aims to further enhance the performance and application scope ofInpyrfluxam< / strong>. Scientists are exploring ways to improve its formulation for better stability under varying climatic conditions and to develop more efficient delivery systems for targeted application.< / p > < p >Additionally, there is growing interest in understanding the molecular mechanisms underlyingInpyrfluxam< / strong>'s mode of action at a deeper level. This knowledge could lead to the development of new compounds with even greater efficacy and broader spectrum activity against fungal pathogens.< / p > < p >< strong >Conclusion< / strong > p > < p >< strong >Inpyrfluxam< / strong>(CAS No . 1352994-67-2) represents a significant advancement in crop protection technology . Its unique chemical structure , effective mode of action , broad-spectrum efficacy , and favorable safety profile make it an invaluable tool for managing fungal diseases in agriculture . As research continues , we can expectInpyrfluxam< / strong >to play an increasingly important role in ensuring sustainable crop production while minimizing environmental impact .< / p > article > response >